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Compound of Interest

Compound Name: Iprauntf2

Cat. No.: B3005505

Essential Safety & Handling Guide: Iprauntf2

This document provides crucial safety protocols and logistical information for the handling and
disposal of Iprauntf2 (CAS No. 951776-24-2).[1][2][3] The recommendations are based on
standard best practices for handling potentially hazardous, solid organometallic compounds in
a research and development environment.

Chemical Identification:

Name: [1,3-Bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]
[bis(trifluoromethanesulfonyl)imide]gold(1)[2][3][4]

Abbreviation: IPrAuUNTf2[2][5]

CAS Number: 951776-24-2[1][2]

Molecular Formula: C29H36AUF6N304S2[2]

Hazard Assessment and Engineering Controls

Iprauntf2 is a solid chemical compound.[2] The primary routes of occupational exposure are
inhalation of dust particles and dermal contact. While specific toxicity data is not available, the
presence of a heavy metal (gold) and fluorinated functional groups necessitates cautious
handling to minimize exposure.
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» Engineering Controls: All weighing and manipulation of solid Iprauntf2 should be conducted
in a certified chemical fume hood or a glove box to prevent inhalation of dust. Local exhaust
ventilation should be used for any procedures that may generate aerosols.

o Risk Mitigation: Use the smallest quantity of material necessary for the experiment. Ensure a
safety shower and eyewash station are immediately accessible.

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin and eye contact. Standard
laboratory work clothing, such as long-sleeved shirts and pants, is required at all times.[6]

e Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are required
at a minimum.[7] When there is a risk of splashes, such as when handling solutions,
chemical splash goggles and a face shield must be worn.[8]

o Body Protection: A flame-resistant laboratory coat must be worn and fully fastened. For tasks
with a higher risk of spills, a chemically resistant apron should be worn over the lab coat.[6]

» Hand Protection: Chemical-resistant gloves are essential.[6][9] Since Iprauntf2 is soluble in
organic solvents like dichloromethane and toluene, glove selection must be based on
resistance to the solvent being used.[2] Always inspect gloves for defects before use and
remove them before leaving the laboratory.[9][10] Do not reuse disposable gloves.[9]

The following table provides general guidance on glove compatibility with common solvents
that may be used with Iprauntf2. Breakthrough time (BTT) indicates the time it takes for the
chemical to permeate the glove material.
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Breakthrough Time

Glove Material Solvent Rating .
(min)

Nitrile Dichloromethane Poor <15

Toluene Fair 15-30

Neoprene Dichloromethane Good 30-60

Toluene Good > 240

Viton® Dichloromethane Excellent > 480

Toluene Excellent > 480

Butyl Rubber Dichloromethane Fair 15-30

Toluene Poor <15

Data is representative and should be confirmed with the glove manufacturer's specific chemical
resistance guide.

PPE Donning and Doffing Workflow

Proper procedure for putting on (donning) and taking off (doffing) PPE is critical to prevent
cross-contamination.

Caption: Standard workflow for donning and doffing essential PPE.

Decontamination and Disposal Plan

All waste contaminated with Iprauntf2 must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.[10]

¢ Spill Cleanup: In case of a spill, secure the area. Use a spill kit with absorbent pads for
solutions or a HEPA-filtered vacuum for solids. Do not use water. All cleanup materials must
be disposed of as hazardous waste.

o Container Decontamination: "Empty" containers that held Iprauntf2 must be triple-rinsed
with a suitable solvent (e.g., toluene). The rinsate must be collected and disposed of as
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hazardous waste.

o Waste Disposal: Collect all solid waste (gloves, wipes, contaminated material) and liquid
waste (rinsate) in separate, clearly labeled, sealed hazardous waste containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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